Cas no 1797342-26-7 (1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one)

• Product Name: 1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one
• CAS No: 1797342-26-7
• MF: C₁₇H₁₆FNO₅S₂
• MW: 397.441045761108
• CID: 5371719
• Update Time: 2025-06-08

1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[[3-[(4-Fluorophenyl)sulfonyl]-1-azetidinyl]sulfonyl]phenyl]ethanone
• 1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one

• Inchi： 1S/C17H16FNO5S2/c1-12(20)13-3-2-4-16(9-13)26(23,24)19-10-17(11-19)25(21,22)15-7-5-14(18)6-8-15/h2-9,17H,10-11H2,1H3
• InChI Key： DETDKVAHCXSSGL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(S(N2CC(S(C3=CC=C(F)C=C3)(=O)=O)C2)(=O)=O)=C1)C

Experimental Properties

• Density: 1.459±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 621.4±65.0 °C(Predicted)
• pka: -8.66±0.40(Predicted)

Additional information on 1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one

Professional Introduction to Compound with CAS No. 1797342-26-7 and Product Name: 1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one

The compound with CAS No. 1797342-26-7 and the product name 1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a 4-fluorobenzenesulfonyl moiety and an azetidin-1-yl sulfonamide group, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and structural versatility. The azetidin-1-yl scaffold, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The introduction of a sulfonylphenyl group further enhances the compound's pharmacological profile by increasing its lipophilicity and binding affinity to biological targets. This combination of structural features makes 1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one a promising candidate for further investigation in preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential to interact with various biological pathways. The 4-fluorobenzenesulfonyl group is known to modulate enzyme activity by serving as a hydrogen bond acceptor, while the azetidin-1-yl sulfonamide moiety can engage in hydrophobic interactions with protein targets. These characteristics are particularly relevant in the context of developing kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. Recent studies have demonstrated that compounds containing similar sulfonamide functionalities exhibit potent inhibitory effects on tyrosine kinases, suggesting that 1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one may similarly disrupt aberrant signaling pathways associated with these diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-fluorobenzenesulfonyl group typically requires fluorinated aromatic substrates and specialized sulfonylation reagents. Subsequent functionalization with the azetidin-1-yl sulfonamide group necessitates careful selection of protecting groups and coupling reagents to prevent unwanted side reactions. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have significantly improved the efficiency of these synthetic routes, making it feasible to produce larger quantities of the compound for further research.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its potential targets. By employing techniques such as docking simulations and molecular dynamics simulations, researchers can predict how the compound interacts with proteins at an atomic level. These insights are crucial for optimizing its pharmacological properties and designing derivatives with enhanced efficacy and reduced toxicity. For instance, computational studies have revealed that subtle modifications to the sulfonylphenyl group can significantly alter binding affinity without compromising overall activity.

The pharmacokinetic properties of 1-(3-{[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one are also of great interest. Preliminary studies suggest that the compound exhibits moderate solubility in both aqueous and organic solvents, which is favorable for formulation development. Additionally, its metabolic stability appears to be influenced by the presence of the 4-fluorobenzenesulfonyl group, which can either enhance or inhibit clearance depending on specific enzymatic pathways. Understanding these metabolic profiles is essential for predicting drug bioavailability and designing dosing regimens that maximize therapeutic benefit while minimizing adverse effects.

In conclusion, the compound with CAS No. 1797342-26-7 represents a significant contribution to pharmaceutical chemistry due to its complex structure and multifaceted biological activities. The combination of a 4-fluorobenzenesulfonyl moiety and an azetidin-1-yl sulfonamide group provides a unique framework for developing novel therapeutic agents targeting various diseases. Advances in synthetic methodologies, computational chemistry, and pharmacokinetic studies continue to enhance our understanding of this compound's potential applications. As research progresses, it is anticipated that derivatives of this compound will emerge as valuable candidates for further clinical development.